Cas no 54999-00-7 (9-Octadecenoic acid(9Z)-, 1,1'-[[(2-hydroxyethyl)imino]di-2,1-ethanediyl] ester)

• Product Name: 9-Octadecenoic acid(9Z)-, 1,1'-[[(2-hydroxyethyl)imino]di-2,1-ethanediyl] ester
• CAS No: 54999-00-7
• MF: C₄₂H₇₉NO₅
• MW: 678.080374002457
• CID: 375414
• PubChem ID: 6437403
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, 1,1'-[[(2-hydroxyethyl)imino]di-2,1-ethanediyl] ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1,1'-[[(2-hydroxyethyl)imino]di-2,1-ethanediyl] ester
• [(2-hydroxyethyl)imino]di-2,1-ethanediyl dioleate
• 2-[2-hydroxyethyl-[2-[(Z)-octadec-9-enoyl]oxyethyl]amino]ethyl (Z)-octadec-9-enoate
• ((2-Hydroxyethyl)imino)di-2,1-ethanediyl dioleate
• AC1O5NLX
• EINECS 259-428-3
• NSC127404
• NSC-127404
• 9-Octadecenoicacid (9Z)-, [(2-hydroxyethyl)imino]di-2,1-ethanediyl ester (9CI)
• 9-Octadecenoic acid (Z)-, [(2-hydroxyethyl)imino]di-2,1-ethanediyl ester
• Praepagen 4317
• Triethanolamine dioleate
• NSC 127404
• W-111099
• 9-OCTADECENOIC ACID (9Z)-, 1,1'-(((2-HYDROXYETHYL)IMINO)DI-2,1-ETHANEDIYL) ESTER
• 54999-00-7
• (Z)-((2-Hydroxyethyl)azanediyl)bis(ethane-2,1-diyl) dioleate
• Q27258347
• UNII-40Q022F4GX
• BS-48601
• F71223
• 9-OCTADECENOIC ACID (9Z)-, ((2-HYDROXYETHYL)IMINO)DI-2,1-ETHANEDIYL ESTER
• 40Q022F4GX
• DB-248370
• LKJAFAGFOFGLLS-CLFAGFIQSA-N

• Inchi： 1S/C42H79NO5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)47-39-36-43(35-38-44)37-40-48-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,44H,3-16,21-40H2,1-2H3/b19-17-,20-18-
• InChI Key： LKJAFAGFOFGLLS-CLFAGFIQSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)CCN(CCO)CCOC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 677.59617
• Monoisotopic Mass: 677.596
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 40
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2
• XLogP3: 14.3

Experimental Properties

• Density: 0.940±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 708.1 ℃ at 760 mmHg
• Flash Point: 382.1 ℃
• Refractive Index: 1.482
• Solubility: Insuluble (9.5E-6 g/L) (25 ºC),
• PSA: 76.07
• LogP: 11.44210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters